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Introduction

The D-Melibiose utilization test is a crucial biochemical assay used in microbiology for the

differentiation and identification of yeast species. Melibiose, a disaccharide composed of

galactose and glucose, can be metabolized by certain yeasts as a sole carbon source. The

ability to utilize melibiose is dependent on the presence of the enzyme α-galactosidase

(melibiase), which is encoded by the MEL gene. This test is particularly significant in

distinguishing between closely related species, such as Saccharomyces cerevisiae, which is

typically melibiose-negative, and Saccharomyces pastorianus (formerly Saccharomyces

carlsbergensis), which is melibiose-positive.[1][2]

Principle of the Test

The test assesses a yeast's ability to grow in a defined medium where D-Melibiose is the only

carbon source (assimilation test) or its ability to ferment the sugar, producing acid and

sometimes gas (fermentation test).

Assimilation Method: In a carbon-free basal medium, such as Yeast Nitrogen Base,

supplemented with D-Melibiose, only yeasts that can transport and hydrolyze melibiose will
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grow.[3][4] Growth is typically observed as an increase in turbidity in a liquid medium or

colony formation on a solid medium.[5]

Fermentation Method: In a nutrient broth containing D-Melibiose and a pH indicator (e.g.,

phenol red), yeasts that ferment the sugar will produce acidic byproducts.[6][7] This causes a

drop in the pH of the medium, resulting in a distinct color change of the indicator, for

instance, from red to yellow.[8]

Applications

Taxonomic Classification: It serves as a key characteristic in the taxonomic keys for yeast

identification.

Brewing Industry: Essential for differentiating lager yeast (S. pastorianus), which can utilize

melibiose, from ale yeast (S. cerevisiae), which generally cannot.[1][9] This is important for

quality control and ensuring the purity of brewing strains.

Clinical Microbiology: Aids in the identification of clinically relevant yeasts, complementing

morphological and other biochemical tests.[10]

Food and Beverage Industry: Used to characterize yeast strains for various fermentation

processes.

Experimental Protocols
Two primary methods are presented: the Assimilation Test using Yeast Nitrogen Base and the

Fermentation Test using Phenol Red Broth.

Protocol 1: D-Melibiose Assimilation Test (Wickerham
Method)
This method determines the ability of a yeast to utilize D-Melibiose as a sole source of carbon.

Materials

Yeast Nitrogen Base (YNB) medium (carbohydrate-free)[3][4]

D-Melibiose solution (20% w/v), filter-sterilized[11]
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Sterile distilled water

Sterile test tubes (16 x 125 mm)

Yeast culture (18-24 hours old) grown on a non-selective agar like Sabouraud Dextrose Agar

(SDA)

Spectrophotometer or McFarland turbidity standards

Incubator (25-30°C)

Procedure

Media Preparation:

Prepare Yeast Nitrogen Base (YNB) at a 10X concentration according to the

manufacturer's instructions (e.g., 6.7 g in 100 mL of distilled water).[4][12] Filter-sterilize

the solution.

Prepare a 1X working solution of YNB by aseptically adding 1 part of the 10X YNB to 9

parts sterile distilled water.

Add the filter-sterilized D-Melibiose solution to the 1X YNB to a final concentration of

0.5% (w/v). For example, add 2.5 mL of a 20% D-Melibiose stock to 97.5 mL of 1X YNB.

Dispense 5 mL of the final medium into sterile test tubes.

Prepare a negative control tube with 1X YNB without any carbohydrate and a positive

control tube with 1X YNB containing 0.5% glucose.

Inoculum Preparation:

Aseptically pick a few colonies of the yeast isolate from a fresh culture.

Suspend the colonies in sterile distilled water.

Adjust the suspension to a turbidity equivalent to a McFarland standard of 0.5

(approximately 1-2 x 10^6 cells/mL). This creates a light inoculum to avoid carrying over
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nutrients.[4]

Inoculation:

Inoculate each tube (test, negative control, and positive control) with 0.1 mL of the

prepared yeast suspension.

Incubation:

Incubate the tubes at 25-30°C.

Examine for growth (turbidity) at 24, 48, and 72 hours, and continue incubation for up to 7

days if necessary.[12]

Interpretation of Results

Positive: Visible turbidity in the D-Melibiose tube, comparable to or greater than the negative

control. The positive control (glucose) should show robust growth.

Negative: No growth or turbidity that is not significantly different from the uninoculated or

negative control tube.

Invalid: No growth in the positive control tube indicates a problem with the inoculum or

medium.

Protocol 2: D-Melibiose Fermentation Test
This method detects the production of acid from the fermentation of D-Melibiose.

Materials

Phenol Red Broth Base

D-Melibiose solution (10% w/v), filter-sterilized

Sterile test tubes with inverted Durham tubes

Yeast culture (18-24 hours old) grown on a non-selective agar
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Incubator (35-37°C)

Procedure

Media Preparation:

Prepare the Phenol Red Broth Base according to the manufacturer's directions. This

typically contains peptone and a pH indicator.[13]

Aseptically add the filter-sterilized D-Melibiose solution to the broth to a final

concentration of 0.5% to 1.0%.[6][8]

Dispense the medium into sterile test tubes, each containing an inverted Durham tube for

gas detection.

Autoclave the prepared tubes (if the base medium requires it) or ensure sterility if

prepared from sterile components.

Inoculum Preparation:

Prepare a heavy suspension of the yeast isolate in sterile water or saline.

Inoculation:

Inoculate the Phenol Red Melibiose Broth with a loopful of the yeast culture or a drop of

the suspension.

Incubation:

Incubate the tubes at 35-37°C for 24 to 48 hours.[6][7]

Interpretation of Results

Positive (Acid Production): The color of the medium changes from red to yellow.[7]

Negative: The medium remains red or may turn a deeper red/pink if peptone is utilized,

raising the pH.
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Gas Production: A bubble is trapped in the inverted Durham tube. This is less common for

yeasts compared to bacteria.

Data Presentation
Table 1: Expected D-Melibiose Utilization Results for Common Yeast Species

Yeast Species Assimilation Fermentation Typical Application

Saccharomyces

pastorianus
+ + Lager Brewing

Saccharomyces

cerevisiae
- - Ale Brewing, Baking

Saccharomyces

eubayanus
+ +

Parent of S.

pastorianus

Candida albicans - - Clinical Identification

Candida tropicalis - - Clinical Identification

Cryptococcus

neoformans
- - Clinical Identification

Torulaspora

delbrueckii
+ + Winemaking, Brewing

Note: Results can vary between strains of the same species. The data presented are typical

reactions.

Mandatory Visualization
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Biochemical Pathway of D-Melibiose Utilization in Yeast
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Caption: Biochemical pathway of D-Melibiose metabolism in yeast.
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Workflow for D-Melibiose Assimilation Test
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Caption: Experimental workflow for the D-Melibiose assimilation test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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